5-((3,4-Dichlorophenyl)(piperidin-1-yl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol

Specification

• CAS No.: 886904-98-9
• Molecular Formula: C18H20Cl2N4OS
• Molecular Weight: 411.35
• IUPAC Name: 5-[(3,4-dichlorophenyl)-piperidin-1-ylmethyl]-2-ethyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• Standard InChI: InChI=1S/C18H20Cl2N4OS/c1-2-14-21-18-24(22-14)17(25)16(26-18)15(23-8-4-3-5-9-23)11-6-7-12(19)13(20)10-11/h6-7,10,15,25H,2-5,8-9H2,1H3
• Standard InChI Key: JWNFQQOTXICVQP-UHFFFAOYSA-N
• SMILES: CCC1=NN2C(=C(SC2=N1)C(C3=CC(=C(C=C3)Cl)Cl)N4CCCCC4)O

Introduction

Synthesis

The synthesis of such compounds typically involves multi-step protocols. While specific methods for this compound were not directly available in the search results, similar thiazole-triazole derivatives are synthesized through:

• Formation of the Thiazole Ring:

  • Reaction of thiourea with α-haloketones or similar precursors.

• Introduction of the Triazole Ring:

  • Cyclization reactions using hydrazine derivatives or azides under controlled conditions.

• Attachment of Functional Groups:

  • Alkylation or arylation reactions to introduce the dichlorophenyl group.

  • Nucleophilic substitution to attach the piperidine moiety.

• Final Hydroxylation:

  • Hydroxylation at specific positions using oxidizing agents.

These steps require precise control over reaction conditions (temperature, solvents, catalysts) to ensure high yields and purity.

Potential Applications

Compounds with similar structural motifs have been explored for various biological and pharmacological applications:

Pharmacological Activity

• The presence of thiazole and triazole rings often correlates with antimicrobial, antifungal, or antiviral properties.

• Piperidine-containing molecules are known for their roles as central nervous system (CNS) modulators.

Drug Development

• This compound's dichlorophenyl group suggests potential as an inhibitor for enzymes or receptors involved in inflammatory pathways.

• Hydroxylated heterocycles are frequently studied for antioxidant properties.

Material Science

• Heterocyclic compounds like this one may also find applications in organic electronics or as ligands in coordination chemistry.

Structural Characteristics

The molecule's structure integrates rigid aromatic systems (dichlorophenyl) with flexible aliphatic components (piperidine). The hydroxyl group on the triazole-thiazole scaffold introduces hydrogen-bonding capability, which could influence solubility and binding interactions in biological systems.

Research Findings

While no direct studies on this specific compound were found in the provided results, related thiazole-triazole derivatives exhibit:

• Biological Activity:

  • Antimicrobial effects against Gram-positive and Gram-negative bacteria.

  • Potential anticancer activity due to inhibition of key cellular pathways.

• Docking Studies:

  • Similar compounds have shown promise as enzyme inhibitors (e.g., lipoxygenase inhibitors) based on molecular docking analyses.

• Synthetic Versatility:

  • Ease of functionalization makes such compounds attractive for medicinal chemistry programs.

Synthetic Complexity:

The multi-step synthesis requires careful optimization to avoid side reactions and ensure regioselectivity.

Toxicity:

Chlorinated aromatic compounds may pose environmental and health risks; thus, toxicity profiling is essential.

Stability:

Hydroxylated heterocycles can be prone to degradation under oxidative conditions.

This comprehensive overview highlights the chemical significance of 5-((3,4-Dichlorophenyl)(piperidin-1-yl)methyl)-2-ethylthiazolo[3,2-b]triazol-6-ol while identifying gaps in research that warrant further exploration into its properties and applications.